4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(3-methoxy-4-prop-2-enoxyphenyl)methylidene]-2-prop-2-enylsulfanyl-1,3-thiazol-5-one
• InChI: InChI=1S/C17H17NO3S2/c1-4-8-21-14-7-6-12(11-15(14)20-3)10-13-16(19)23-17(18-13)22-9-5-2/h4-7,10-11H,1-2,8-9H2,3H3/b13-10-
• InChI Key: RBMAEKBYJNUWBB-RAXLEYEMSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)SC(=N2)SCC=C)OCC=C
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)SC(=N2)SCC=C)OCC=C
• Molecular Formula: C17H17NO3S2
• Molecular Weight: 347.5 g/mol

Description

4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one is not fully understood. However, it has been suggested that the anti-cancer activity of the compound is due to its ability to induce apoptosis in cancer cells. The anti-inflammatory activity is thought to be due to the inhibition of pro-inflammatory cytokines. The anti-microbial activity is believed to be due to the disruption of bacterial cell membranes.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria. The compound has also been found to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one in lab experiments is its potential for use in the development of new drugs. The compound has been found to exhibit several pharmacological activities and may be useful in the treatment of various diseases. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research on 4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one. One direction is the development of new drugs based on the compound's pharmacological activities. Another direction is the investigation of the compound's potential as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of Alzheimer's disease.

Synthesis Methods

The synthesis of 4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one involves the reaction of 2-aminothiazole with 4-(allyloxy)-3-methoxybenzaldehyde and allyl mercaptan in the presence of a base catalyst. The product is obtained as a yellow solid and can be purified using column chromatography.

Scientific Research Applications

4-[4-(allyloxy)-3-methoxybenzylidene]-2-(allylthio)-1,3-thiazol-5(4H)-one has been extensively studied for its potential applications in various fields. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and as a fluorescent probe for the detection of metal ions.